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Compound of Interest

3-Dimethylamino-2-methyl-2-
Compound Name:
propenal

Cat. No.: B1144346

An In-depth Technical Guide on the Molecular Weight of 3-Dimethylamino-2-methyl-2-
propenal

For researchers, scientists, and drug development professionals, a precise understanding of
the molecular characteristics of chemical compounds is fundamental. This guide provides a
detailed breakdown of the molecular weight of 3-Dimethylamino-2-methyl-2-propenal, a
compound of interest in various research and development applications.

Molecular Composition and Weight

The molecular formula for 3-Dimethylamino-2-methyl-2-propenal is CsH11NO.[1][2][3] The
molecular weight is a critical parameter derived from the sum of the atomic weights of its
constituent atoms.

A summary of the atomic composition and the calculation of the molecular weight is presented
in the table below.
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Atomic Weight Total Weight

Element Symbol Count
(amu) (amu)
Carbon C 6 ~12.011[4][5] ~72.066
Hydrogen H 11 ~1.008[6][7][8] ~11.088
_ ~14.007[9][10]
Nitrogen N 1 ~14.007
[11]
~15.999[12][13]
Oxygen O 1 ~15.999
[14][15]
Total ~113.16

The experimentally determined and commonly accepted molecular weight of 3-
Dimethylamino-2-methyl-2-propenal is 113.16 g/mol .[1][3]

Logical Relationship of Molecular Weight
Calculation

The following diagram illustrates the logical process for determining the molecular weight of a
compound from its molecular formula and the standard atomic weights of its elements.
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Molecular Formula
(CeH11NO)

Identify Constituent Elements
(Carbon, Hydrogen, Nitrogen, Oxygen)

Determine Atomic Count Standard Atomic Weights
(C=6, H=11, N=1, O= 1) (from Periodic Table)

Calculate Total Welght for Each Element
(Atomic Count * Atomic Weight)

v
(Sum of All Elemental Weights)

Molecular Weight

(113.16 g/mol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. scbt.com [scbt.com]

¢ 2. chembk.com [chembk.com]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1144346?utm_src=pdf-body-img
https://www.benchchem.com/product/b1144346?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/3-dimethylamino-2-methyl-2-propenal-19125-76-9
https://www.chembk.com/en/chem/3-Dimethylamino-2-methyl-2-propenal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. 3-Dimethylamino-2-methyl-2-propenal | C6H11NO | CID 2777801 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. youtube.com [youtube.com]

5. Carbon | C (Element) - PubChem [pubchem.ncbi.nim.nih.gov]

6. How many grams does an atom of hydrogen weigh? - askliTians [askiitians.com]
7. quora.com [quora.com]

8. Hydrogen - Wikipedia [en.wikipedia.org]

9. Nitrogen - Wikipedia [en.wikipedia.org]

10. Nitrogen - Element information, properties and uses | Periodic Table [periodic-
table.rsc.org]

11. sbg.bio.ic.ac.uk [sbg.bio.ic.ac.uk]

12. princeton.edu [princeton.edu]

13. Oxygen - Wikipedia [en.wikipedia.org]
14. m.youtube.com [m.youtube.com]

15. Oxygen, atomic [webbook.nist.gov]

To cite this document: BenchChem. [3-Dimethylamino-2-methyl-2-propenal molecular
weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144346#3-dimethylamino-2-methyl-2-propenal-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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